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Compound of Interest

Compound Name: 2-Methylbenzyl alcohol

Cat. No.: B213139 Get Quote

An In-depth Technical Guide on the Physical Properties of 2-Methylbenzyl Alcohol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Methylbenzyl alcohol (o-Tolylmethanol), a key aromatic alcohol utilized as a solvent, a

fragrance ingredient, and an intermediate in the synthesis of various organic compounds,

including pharmaceuticals and agrochemicals.[1] This document is intended to be a resource

for researchers, scientists, and professionals in drug development, offering detailed data,

experimental protocols, and a visual representation of a relevant synthetic pathway.

Core Physical and Chemical Properties
2-Methylbenzyl alcohol, with the CAS number 89-95-2, is an aromatic primary alcohol.[2] Its

molecular formula is C8H10O, and it has a molecular weight of approximately 122.17 g/mol .[2]

[3] Structurally, it consists of a toluene molecule where one of the ortho hydrogens has been

substituted with a hydroxymethyl group.[2] At room temperature, it typically appears as a white

solid.[2][4]

Quantitative Data Summary
The following table summarizes the key quantitative physical properties of 2-Methylbenzyl
alcohol, compiled from various sources for easy reference and comparison.
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Property Value Units
Notes and
Citations

Molecular Weight 122.167 g/mol [1][5]

Appearance White solid - [2][4]

Melting Point 33 - 38 °C

A range of 33-36 °C is

commonly cited.[5][6]

[7][8]

Boiling Point 219 °C At 760 mmHg.[3][9]

109 - 110 °C
At 14 mmHg.[1][6][7]

[10]

Density 1.022 - 1.08 g/cm³ [1][4][5]

Solubility Soluble in methanol -

Soluble at 0.1 g/mL in

methanol.[5][9][11]

Moderately soluble in

water.[12]

Vapor Pressure 0.75 mmHg At 86 °C.[1][5][6]

Refractive Index 1.5408 n20/D [1][5][6][10]

pKa 14.37 ± 0.10 - Predicted value.[5][8]

Flash Point 104 °C Closed cup.[1][6][13]

LogP 1.48730 - 1.6 - [1][2][5]

Experimental Protocols for Property Determination
This section details the standard methodologies for determining the key physical properties of

organic compounds like 2-Methylbenzyl alcohol.

Melting Point Determination (Thiele Tube Method)
The melting point is a crucial indicator of purity for a solid compound. A sharp melting range

typically signifies a high degree of purity.
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Methodology:

Sample Preparation: A small amount of finely powdered 2-Methylbenzyl alcohol is packed

into a capillary tube, sealed at one end, to a height of 1-2 mm.

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb. This assembly is then placed in a Thiele tube containing a

high-boiling point liquid (e.g., mineral oil or silicone oil).

Heating: The side arm of the Thiele tube is gently and uniformly heated with a Bunsen

burner. The design of the tube facilitates convection currents, ensuring even heat

distribution. The heating rate should be slow, approximately 1-2°C per minute, especially

near the expected melting point.

Observation and Measurement: The temperature at which the solid first begins to liquefy is

recorded as the beginning of the melting range. The temperature at which the last crystal

melts is recorded as the end of the melting range. For a pure compound, this range is

typically narrow (0.5-1.0°C).

Boiling Point Determination (Micro-Boiling Point
Method)
This method is suitable for determining the boiling point of a small quantity of liquid. Since 2-
Methylbenzyl alcohol is a solid at room temperature, it would first need to be melted.

Methodology:

Sample Preparation: A few milliliters of molten 2-Methylbenzyl alcohol are placed in a small

test tube (fusion tube).

Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid

in the test tube.

Heating: The test tube assembly is attached to a thermometer and heated in a Thiele tube or

an oil bath.
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Observation: As the liquid is heated, a steady stream of bubbles will emerge from the open

end of the inverted capillary tube. The heating is then discontinued.

Measurement: The temperature is closely monitored as the liquid cools. The boiling point is

the temperature at which the stream of bubbles stops and the liquid is drawn up into the

capillary tube. This is the point where the vapor pressure of the liquid equals the external

atmospheric pressure.[9]

Density Determination of a Solid (Displacement Method)
The density of a solid can be determined by measuring its mass and the volume of liquid it

displaces.

Methodology:

Mass Measurement: The mass of a sample of solid 2-Methylbenzyl alcohol is accurately

measured using an analytical balance.

Initial Volume Measurement: A graduated cylinder is partially filled with a liquid in which the

solid is insoluble (e.g., water, if solubility is low enough for this measurement, or an inert non-

solvent), and the initial volume is recorded.

Displacement: The weighed solid is carefully placed into the graduated cylinder, ensuring it is

fully submerged.

Final Volume Measurement: The new volume of the liquid in the graduated cylinder is

recorded. The difference between the final and initial volumes gives the volume of the solid.

Calculation: The density is calculated by dividing the mass of the solid by its determined

volume.

Solubility Determination
A qualitative assessment of solubility in various solvents provides insight into the polarity of the

compound.

Methodology:
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Sample Preparation: A small, measured amount of 2-Methylbenzyl alcohol (e.g., 25 mg) is

placed in a test tube.

Solvent Addition: A measured volume of the solvent (e.g., 0.75 mL of water, methanol, or

other organic solvents) is added in small portions to the test tube.

Observation: After each addition, the test tube is vigorously shaken. The compound is

considered soluble if a homogeneous solution forms. The solubility can be further classified

as very soluble, soluble, sparingly soluble, or insoluble based on the amount of solvent

required to dissolve the sample.

Synthesis Workflow Visualization
The following diagram illustrates a common laboratory-scale synthesis of 2-Methylbenzyl
alcohol via the hydrolysis of 2-methylbenzyl acetate. This provides a logical workflow for

researchers interested in the preparation of this compound.

Start Materials:
2-Methylbenzyl Acetate
Methanol, NaOH, Water

Reaction Step:
Mix and boil under reflux

for 2 hours.

Hydrolysis
Workup I: Extraction

Cool, dilute with water,
and extract with ether.

Workup II: Washing
Wash ether solution with

water and sat. NaCl.

Workup III: Drying
Dry over anhydrous

sodium sulfate.

Purification I: Evaporation
Remove solvent by distillation

(reduced pressure).

Purification II: Crystallization
Dissolve residue in boiling
petroleum ether and cool.

Isolation
Collect crystals by
suction filtration.

Final Product:
2-Methylbenzyl Alcohol

Yield: 95-97%

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Methylbenzyl alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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